Cas no 224776-32-3 (Methyl 3-(1-methyl-1H-pyrazol-4-yl)propanoate)

• Product Name: Methyl 3-(1-methyl-1H-pyrazol-4-yl)propanoate
• CAS No: 224776-32-3
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• MDL: MFCD24387433
• CID: 2116539
• PubChem ID: 21936147
• Update Time: 2024-10-30

Methyl 3-(1-methyl-1H-pyrazol-4-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(1-methyl-1H-pyrazol-4-yl)propanoate
• 1H-Pyrazole-4-propanoic acid, 1-methyl-, methyl ester
• IOGNPTCUIBWPPY-UHFFFAOYSA-N
• SY244431
• DA-32898
• ALBB-036959
• MFCD24387433
• SCHEMBL4422019
• F30474
• CS-0436335
• 224776-32-3
• XH0565
• methyl 3-(1-methylpyrazol-4-yl)propanoate
• Methyl3-(1-methyl-1H-pyrazol-4-yl)propanoate
• EX-A7844X
• Methyl 3-(1-methyl-1H-pyrazol-4-yl)propanoate

• MDL： MFCD24387433
• Inchi： 1S/C8H12N2O2/c1-10-6-7(5-9-10)3-4-8(11)12-2/h5-6H,3-4H2,1-2H3
• InChI Key： IOGNPTCUIBWPPY-UHFFFAOYSA-N
• SMILES： O(C)C(CCC1C=NN(C)C=1)=O

Computed Properties

• Exact Mass: 168.089877630g/mol
• Monoisotopic Mass: 168.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.1
• XLogP3: 0.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters